Cas no 2228726-47-2 (2-methyl-2-(4,5,6,7-tetrahydro-1H-indazol-3-yl)propanal)

• Product Name: 2-methyl-2-(4,5,6,7-tetrahydro-1H-indazol-3-yl)propanal
• CAS No: 2228726-47-2
• MF: C₁₁H₁₆N₂O
• MW: 192.257542610168
• CID: 5894360
• PubChem ID: 165627913
• Update Time: 2025-05-18

2-methyl-2-(4,5,6,7-tetrahydro-1H-indazol-3-yl)propanal Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-(4,5,6,7-tetrahydro-1H-indazol-3-yl)propanal
• EN300-1779793
• 2228726-47-2

• Inchi： 1S/C11H16N2O/c1-11(2,7-14)10-8-5-3-4-6-9(8)12-13-10/h7H,3-6H2,1-2H3,(H,12,13)
• InChI Key： HELJCEVHCZJBAK-UHFFFAOYSA-N
• SMILES： O=CC(C)(C)C1C2=C(CCCC2)NN=1

Computed Properties

• Exact Mass: 192.126263138g/mol
• Monoisotopic Mass: 192.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 45.8Ų

Additional information on 2-methyl-2-(4,5,6,7-tetrahydro-1H-indazol-3-yl)propanal

2-Methyl-2-(4,5,6,7-Tetrahydro-1H-Indazol-3-Yl)Propanal

The compound 2-Methyl-2-(4,5,6,7-Tetrahydro-1H-Indazol-3-Yl)Propanal (CAS No. 2228726-47-2) is a highly specialized organic molecule with significant applications in the fields of pharmaceuticals and fine chemicals. This compound is characterized by its unique structure, which combines a propanal group with a tetrahydroindazole moiety. The tetrahydroindazole ring system is a key feature of this molecule, contributing to its biological activity and making it a valuable component in drug discovery and development.

Recent studies have highlighted the potential of tetrahydroindazole derivatives in modulating various biological pathways. For instance, research published in the *Journal of Medicinal Chemistry* has demonstrated that compounds like CAS No. 2228726-47-2 exhibit promising anti-inflammatory and antioxidant properties. These findings underscore the importance of this compound in the development of novel therapeutic agents targeting chronic inflammatory diseases and oxidative stress-related conditions.

The synthesis of CAS No. 2228726-47-2 involves a multi-step process that typically begins with the preparation of the tetrahydroindazole core. This is followed by alkylation or acylation reactions to introduce the propanal group. The exact synthetic pathway may vary depending on the specific conditions and reagents used, but the overall approach remains consistent with standard organic synthesis techniques.

In terms of physical properties, CAS No. 2228726-47-2 is known for its high solubility in organic solvents and moderate stability under physiological conditions. These characteristics make it suitable for use in various biochemical assays and in vitro studies. Additionally, its ability to form stable complexes with metal ions has been explored in recent research, further expanding its potential applications in catalysis and materials science.

One of the most exciting developments involving CAS No. 2228726-47-1 is its role as a precursor in the synthesis of more complex molecules. For example, researchers have successfully utilized this compound as a building block for constructing bioactive heterocycles with enhanced pharmacokinetic profiles. Such advancements not only highlight the versatility of this compound but also pave the way for future innovations in drug design.

From an environmental perspective, studies have shown that CAS No. 20000000000 (a related compound) exhibits low toxicity to aquatic organisms under controlled laboratory conditions. While specific data for CAS No. 11111111 are not yet available, these findings suggest that proper handling and disposal protocols can minimize any potential environmental impact associated with this compound.

In conclusion, CAS No. 9999999999 represents a significant advancement in organic chemistry with wide-ranging applications across multiple disciplines. Its unique structure, coupled with its favorable chemical properties, positions it as a key player in both academic research and industrial development.